Cas no 88414-01-1 (4,8-Methanothiazolo[5,4-c]azocine(9CI))

• Product name: 4,8-Methanothiazolo[5,4-c]azocine(9CI)
• CAS No: 88414-01-1
• MF: C₉H₆N₂S
• MW: 174.222340106964
• CID: 709471
• PubChem ID: 57355165

4,8-Methanothiazolo[5,4-c]azocine(9CI) Chemical and Physical Properties

Names and Identifiers

• 4,8-Methanothiazolo[5,4-c]azocine(9CI)
• DTXSID60722913
• 88414-01-1
• 4,8-Methano[1,3]thiazolo[5,4-c]azocine

• Inchi： InChI=1S/C9H6N2S/c1-2-10-7-3-6(1)4-8-9(7)12-5-11-8/h1-2,4-5H,3H2
• InChI Key： RNLLSJLQFQHUEM-UHFFFAOYSA-N
• SMILES： C1C2=CC3=C(C1=NC=C2)SC=N3

Computed Properties

• Exact Mass: 174.02516937g/mol
• Monoisotopic Mass: 174.02516937g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 304
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 53.5Ų